3-(1-(2-(ethylthio)benzoyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-[1-(2-ethylsulfanylbenzoyl)piperidin-3-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H26N4O2S/c1-3-30-20-14-8-7-13-19(20)22(28)26-15-9-10-17(16-26)21-24-25(2)23(29)27(21)18-11-5-4-6-12-18/h4-8,11-14,17H,3,9-10,15-16H2,1-2H3
• InChI Key: ADHIVVXKGWXSIQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCCC(C2)C3=NN(C(=O)N3C4=CC=CC=C4)C
• Molecular Formula: C23H26N4O2S
• Molecular Weight: 422.5 g/mol

Description

3-(1-(2-(ethylthio)benzoyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H26N4O2S and its molecular weight is 422.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Research in the area of synthetic organic chemistry has led to the development of piperidine-based derivatives with significant pharmacological activities. For example, Abdel‐Aziz et al. (2009) synthesized a series of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, demonstrating significant anti-arrhythmic activity. This showcases the potential of structurally related compounds in developing new therapeutic agents (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).

Antimicrobial Activities

The exploration of novel antimicrobial agents is a critical area of research due to the rising resistance to existing antibiotics. Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding some compounds to possess good or moderate activities against test microorganisms. Such studies highlight the potential of piperidine and triazole derivatives in contributing to the development of new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Catalytic Applications

In the field of organometallic chemistry, compounds containing piperidine and triazole moieties have been investigated for their catalytic properties. Saleem et al. (2013) designed half-sandwich Ruthenium(II) complexes using 1,2,3-triazole-based ligands for catalytic oxidation and transfer hydrogenation reactions. This research underlines the utility of these compounds in catalysis, offering potential applications in synthetic and industrial chemistry (Saleem, Rao, Kumar, Mukherjee, & Singh, 2013).

Antitrypanosomal Activity

Efforts to discover treatments for neglected tropical diseases have also been supported by research on piperidine derivatives. Patrick et al. (2016) synthesized a series of thiazol-2-ethylamine derivatives and evaluated them for activity against Trypanosoma brucei rhodesiense, the causative agent of human African trypanosomiasis. Their findings contribute to the search for new antitrypanosomal agents, demonstrating the broader implications of such compounds in addressing global health challenges (Patrick, Wenzler, Yang, Weiser, Wang, Brun, & Tidwell, 2016).